![molecular formula C17H25N5O2 B252284 N-[3-[3-(dimethylamino)propylamino]propyl]-4-oxo-1H-quinazoline-2-carboxamide](/img/structure/B252284.png)
N-[3-[3-(dimethylamino)propylamino]propyl]-4-oxo-1H-quinazoline-2-carboxamide
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Overview
Description
N-[3-[3-(dimethylamino)propylamino]propyl]-4-oxo-1H-quinazoline-2-carboxamide (referred to as QNZ) is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties. QNZ belongs to the class of quinazoline derivatives, which have been extensively studied for their diverse biological activities. In
Mechanism of Action
QNZ exerts its pharmacological effects by inhibiting the activity of the IKK complex, which is responsible for the activation of NF-κB. QNZ binds to the ATP-binding site of IKKβ, preventing the phosphorylation and degradation of IκBα, a protein that inhibits the activity of NF-κB. This results in the inhibition of NF-κB-mediated gene expression, leading to the suppression of inflammation and immune response.
Biochemical and Physiological Effects:
QNZ has been shown to exhibit potent anti-inflammatory and immunosuppressive effects in various in vitro and in vivo models. QNZ has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6) in various cell types. QNZ has also been shown to suppress the activation and proliferation of T cells and B cells, leading to the attenuation of immune response.
Advantages and Limitations for Lab Experiments
QNZ has several advantages for lab experiments, including its high potency and specificity for IKKβ inhibition. QNZ has also been shown to exhibit low toxicity and good pharmacokinetic properties in animal models. However, QNZ has some limitations for lab experiments, including its instability in aqueous solutions and its potential for off-target effects.
Future Directions
For research on QNZ include the development of QNZ derivatives with improved pharmacological properties and the investigation of its potential in the treatment of neurodegenerative diseases.
Synthesis Methods
The synthesis of QNZ involves the reaction of 4-oxo-1H-quinazoline-2-carboxylic acid with 3-(dimethylamino)propylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by column chromatography to obtain QNZ in high yield and purity.
Scientific Research Applications
QNZ has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, autoimmune disorders, and neurodegenerative diseases. QNZ has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a critical role in inflammation and immune response. Inhibition of NF-κB has been implicated in the treatment of various diseases, including cancer and autoimmune disorders.
Properties
Molecular Formula |
C17H25N5O2 |
---|---|
Molecular Weight |
331.4 g/mol |
IUPAC Name |
N-[3-[3-(dimethylamino)propylamino]propyl]-4-oxo-1H-quinazoline-2-carboxamide |
InChI |
InChI=1S/C17H25N5O2/c1-22(2)12-6-10-18-9-5-11-19-17(24)15-20-14-8-4-3-7-13(14)16(23)21-15/h3-4,7-8,18H,5-6,9-12H2,1-2H3,(H,19,24)(H,20,21,23) |
InChI Key |
LKBBEUSXRLAZBL-UHFFFAOYSA-N |
Isomeric SMILES |
CN(C)CCCNCCCNC(=O)C1=NC(=O)C2=CC=CC=C2N1 |
SMILES |
CN(C)CCCNCCCNC(=O)C1=NC(=O)C2=CC=CC=C2N1 |
Canonical SMILES |
CN(C)CCCNCCCNC(=O)C1=NC(=O)C2=CC=CC=C2N1 |
Origin of Product |
United States |
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